Cas no 3252-91-3 (2-Bromo-1-heptene)

2-Bromo-1-heptene structure
2-Bromo-1-heptene structure
Product Name:2-Bromo-1-heptene
CAS No:3252-91-3
MF:C7H13Br
MW:177.082121610641
MDL:MFCD00671859
CID:295182
PubChem ID:11116593
Update Time:2025-04-19

2-Bromo-1-heptene Chemical and Physical Properties

Names and Identifiers

    • 1-Heptene, 2-bromo-
    • 2-Bromo-1-heptene
    • 2-bromohept-1-ene
    • 2-Brom-1-hepten
    • 2-Brom-hept-1-en
    • 2-bromo-hept-1-ene
    • AG-A-38625
    • bromo-2 heptene-1
    • CTK1C1015
    • KB-168697
    • OR01843
    • SCHEMBL8924372
    • 3252-91-3
    • MFCD00671859
    • AKOS016016638
    • DTXSID90455742
    • MDL: MFCD00671859
    • Inchi: 1S/C7H13Br/c1-3-4-5-6-7(2)8/h2-6H2,1H3
    • InChI Key: LMLBDZMUDSZLFV-UHFFFAOYSA-N
    • SMILES: BrC(=C)CCCCC

Computed Properties

  • Exact Mass: 176.02009
  • Monoisotopic Mass: 176.02006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 66.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.1702 (estimate)
  • Melting Point: -98°C (estimate)
  • Boiling Point: 161.96°C (estimate)
  • Flash Point: 61°C
  • Refractive Index: 1.4003 (estimate)
  • PSA: 0
  • LogP: 3.47530

2-Bromo-1-heptene Pricemore >>

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